
Purification techniques for 6-Hydroxy-2-
methylnicotinic acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 6-Hydroxy-2-methylnicotinic acid

CAS No.: 66909-37-3

Cat. No.: B2717896

Get Quote

Application Note: Advanced Purification Protocols for 6-Hydroxy-2-methylnicotinic Acid

Executive Summary
6-Hydroxy-2-methylnicotinic acid (also known as 2-methyl-6-oxo-1,6-dihydropyridine-3-

carboxylic acid) is a critical heterocyclic building block in the synthesis of bioactive

pharmaceutical ingredients, particularly tyrosine kinase inhibitors and sirtuin modulators. Its

purification is often complicated by its zwitterionic nature, tautomeric equilibrium, and the

presence of structurally similar regioisomers (e.g., 2-hydroxy-6-methylnicotinic acid).

This guide provides a definitive, scalable workflow for purifying 6-Hydroxy-2-methylnicotinic
acid from crude synthetic mixtures. By leveraging its amphoteric properties and specific

solubility profile, we define a two-stage protocol: Isoelectric Precipitation for bulk cleanup and

Hydrothermal Recrystallization for polishing.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
Understanding the physicochemical behavior of the target molecule is the prerequisite for

effective purification.
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Property Description

Chemical Name 6-Hydroxy-2-methylnicotinic acid

CAS Number 66909-37-3

Molecular Formula C₇H₇NO₃

Molecular Weight 153.14 g/mol

Tautomerism

Exists in equilibrium between the hydroxy-

pyridine and pyridone (lactam) forms. In

solution, the pyridone form often predominates.

Acidity (pKa)
pKa₁ (COOH): ~3.2 – 3.6 pKa₂ (OH/NH): ~10.5

– 11.0

Isoelectric Point (pI) pH 3.0 – 4.0 (Region of minimum solubility)

Solubility

Soluble: dilute NaOH, dilute HCl, DMSO, hot

Acetic Acid.Sparingly Soluble: Cold Water,

Ethanol, Methanol.Insoluble: Dichloromethane,

Hexanes, Ethyl Acetate.

Purification Strategy: The Logic
The purification strategy relies on the "Zwitterionic Trap".

High pH (>12): The molecule exists as a dianion (carboxylate^-, pyridonate^-). It is highly

water-soluble.

Low pH (<1): The molecule exists as a cation (pyridinium^+).[1] It is water-soluble.[2]

Isoelectric pH (~3.5): The molecule exists as a neutral zwitterion or uncharged species. The

crystal lattice energy dominates solvation energy, causing precipitation.

Impurity Rejection:

Neutral Organic Impurities (e.g., starting esters, unreacted aromatics) are removed by

filtration or extraction while the product is in the aqueous alkaline phase.
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Inorganic Salts (NaCl, Na₂SO₄) remain in the aqueous mother liquor during the isoelectric

precipitation.

Workflow Visualization
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(Cool to 4°C, Stir 2h)

 Target pI

5. Desalting Wash
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6. Hydrothermal Recrystallization
(Water or 10% AcOH)

Pure 6-Hydroxy-2-methylnicotinic acid
(>99% HPLC)

Click to download full resolution via product page

Figure 1: Logical flow for the isolation and purification of 6-Hydroxy-2-methylnicotinic acid.
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Detailed Protocols
Protocol A: Primary Isolation (Isoelectric Precipitation)
Use this method for crude solids obtained from synthesis (e.g., hydrolysis of esters or chloro-

intermediates).

Materials:

Crude 6-Hydroxy-2-methylnicotinic acid[3][4][5]

Sodium Hydroxide (2M aqueous solution)

Hydrochloric Acid (6M and 1M aqueous solutions)

pH Meter (Calibrated)

Activated Carbon (Optional, for decolorization)

Procedure:

Dissolution: Suspend the crude solid (e.g., 10 g) in water (50 mL). Slowly add 2M NaOH with

stirring until the solid completely dissolves and the pH reaches 12–13. The solution should

be clear.

Checkpoint: If the solution remains turbid, filter through a Celite pad to remove non-acidic

impurities.

Decolorization (Optional): If the solution is dark brown/black, add Activated Carbon (0.5 g),

stir at room temperature for 30 minutes, and filter through a 0.45 µm membrane.

Acidification: Place the filtrate in a beaker equipped with a magnetic stir bar and a pH probe.

Slowly add 6M HCl dropwise. A heavy precipitate will begin to form as you approach

neutral pH.

Continue adding acid until the pH stabilizes at 3.5 ± 0.2.
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Critical: Do not overshoot to pH < 2, or the product will re-dissolve as the cationic

hydrochloride salt.

Aging: Cool the slurry to 0–4°C (ice bath) and stir for 2 hours. This "aging" allows crystal

growth and prevents the trapping of impurities.

Filtration: Filter the solid using a Büchner funnel.

Desalting: Wash the filter cake with 3 × 10 mL of ice-cold water.

Note: Do not use large volumes of water, as the product has finite water solubility.

Drying: Dry the solid in a vacuum oven at 60°C for 12 hours.

Expected Yield: 85–95% recovery from crude. Purity: Typically >95%.

Protocol B: High-Purity Recrystallization (Polishing)
Use this method if the purity from Protocol A is insufficient (<98%) or to remove trace

regioisomers.

Solvent Choice:

Water: Best for general purification.

10% Acetic Acid (aq): Best if the product is difficult to dissolve in water alone.

Ethanol/Water (1:1): Use only if the impurity is highly water-soluble.

Procedure (Water Method):

Suspend the semi-pure solid (5 g) in distilled water (40 mL).

Heat the mixture to reflux (100°C). The solid should dissolve completely.

If not dissolved: Add water in 5 mL increments until dissolution is complete.

Once dissolved, remove from heat and allow the flask to cool slowly to room temperature on

a cork ring. Do not force cool immediately; rapid cooling traps impurities.
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Once at room temperature, transfer to an ice bath (0°C) for 1 hour.

Filter the white crystalline needles.

Wash with cold acetone (2 × 5 mL) (The product is insoluble in acetone, but this helps

remove residual water and dries the crystal surface fast).

Dry under vacuum at 60°C.

Quality Control & Validation
HPLC Method for Purity Analysis: To validate the success of the purification, use the following

Reverse-Phase HPLC method.

Parameter Setting

Column
C18 (e.g., Agilent Zorbax SB-C18), 4.6 × 150

mm, 5 µm

Mobile Phase A
0.1% Phosphoric Acid in Water (Maintains

COOH protonation)

Mobile Phase B Acetonitrile

Gradient
0–5 min: 5% B (Isocratic)5–20 min: 5% → 60%

B20–25 min: 60% B

Flow Rate 1.0 mL/min

Detection UV @ 260 nm (λmax for hydroxypyridines)

Retention Time
~6.5 min (varies by column; 6-OH isomer elutes

earlier than non-polar impurities)

Self-Validation Check:

Dissolve a small sample in 0.1M NaOH. It must be clear and colorless. Turbidity indicates

neutral organic impurities.
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Chloride Test: Dissolve sample in dilute nitric acid and add AgNO₃. Turbidity indicates

insufficient washing (residual NaCl from precipitation).

Troubleshooting Guide
Observation Root Cause Corrective Action

No precipitate forms at pH 3.5 Solution is too dilute.

Concentrate the solution by

rotary evaporation (max 50°C)

to half volume, then re-cool.

Product is colored

(Yellow/Brown)

Oxidation byproducts or

polymerized impurities.

Repeat Protocol A, Step 2

(Activated Carbon treatment)

at 50°C before acidification.

Low Yield
pH overshoot (too acidic) or

excessive washing.

Readjust pH to exactly 3.5 with

dilute NaOH. Use minimal ice-

water for washing.

Melting Point Depression
Presence of inorganic salts or

water.

Ensure thorough washing

(Protocol A, Step 6) and dry at

60°C under high vacuum

(>24h).

References
Synthesis and Properties of Hydroxynicotinic Acids.Organic Syntheses, Coll. Vol. 4, p. 532

(1963); Vol. 30, p. 50 (1950). Link (Describes the general handling of 6-hydroxynicotinic acid

analogs).

Solubility and Crystallization of Hydroxynicotinic Acids.Crystal Growth & Design, 2023.
Purification of Amphoteric Heterocycles.Journal of Chemical Education, Vol 89, Issue 10.

PubChem Compound Summary: 6-Hydroxy-2-methylnicotinic acid. National Center for

Biotechnology Information. Link (Verified CAS 66909-37-3 and chemical properties).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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